Cas no 6299-97-4 (2-butyl-2-methyl-2,3-dihydro-1H-isoindolium)

• Product Name: 2-butyl-2-methyl-2,3-dihydro-1H-isoindolium
• CAS No: 6299-97-4
• MF: C₁₃H₂₀IN
• MW: 317.209075927734
• CID: 1644028
• PubChem ID: 24185946
• Update Time: 2025-04-21

2-butyl-2-methyl-2,3-dihydro-1H-isoindolium Chemical and Physical Properties

Names and Identifiers

• 2-butyl-2-methyl-2,3-dihydro-1H-isoindolium
• 2-butyl-2-methyl-1,3-dihydroisoindol-2-ium,iodide
• NSC45121
• 2-Butyl-2-methyl-2,3-dihydro-1H-isoindol-2-ium iodide
• DTXSID20637175
• 6299-97-4
• NSC-45121

• Inchi： 1S/C13H20N.HI/c1-3-4-9-14(2)10-12-7-5-6-8-13(12)11-14;/h5-8H,3-4,9-11H2,1-2H3;1H/q+1;/p-1
• InChI Key： QOKAIAGVYWJMPL-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(C)(CCCC)CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 190.1597
• Monoisotopic Mass: 317.06405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0